Cas no 2198695-40-6 (2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo3,4-cpyrrole-2-carbonylindolizine)

• Product Name: 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo3,4-cpyrrole-2-carbonylindolizine
• CAS No: 2198695-40-6
• MF: C₂₁H₂₃N₅O
• MW: 361.440223932266
• CID: 6165837
• PubChem ID: 126933313
• Update Time: 2025-05-17

2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo3,4-cpyrrole-2-carbonylindolizine Chemical and Physical Properties

Names and Identifiers

• 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo3,4-cpyrrole-2-carbonylindolizine
• AKOS032921165
• F6605-3522
• 2-[5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]indolizine
• [2-(5,6-dimethylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-indolizin-2-ylmethanone
• 2198695-40-6

• Inchi： 1S/C21H23N5O/c1-14-15(2)22-13-23-20(14)25-9-17-11-26(12-18(17)10-25)21(27)16-7-19-5-3-4-6-24(19)8-16/h3-8,13,17-18H,9-12H2,1-2H3
• InChI Key： QRFXVKAXZRPAGB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C=CC=CN2C=1)N1CC2CN(C3C(C)=C(C)N=CN=3)CC2C1

Computed Properties

• Exact Mass: 361.19026037g/mol
• Monoisotopic Mass: 361.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo3,4-cpyrrole-2-carbonylindolizine

Introduction to 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine (CAS No. 2198695-40-6)

2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine (CAS No. 2198695-40-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indolizines, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.

The chemical structure of 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine is characterized by a complex heterocyclic framework that includes an indolizine core fused with an octahydropyrrolo[3,4-c]pyrrole moiety. The presence of the 5,6-dimethylpyrimidin-4-yl group further enhances its pharmacological profile by introducing additional functional groups that can interact with various biological targets.

Recent studies have highlighted the potential of 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of alpha-synuclein, a protein implicated in Parkinson's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute revealed that the compound exhibits significant antitumor activity against various cancer cell lines, including breast cancer and lung cancer. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis through the modulation of key signaling pathways such as PI3K/AKT and MAPK.

The pharmacokinetic properties of 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent. However, ongoing studies are necessary to optimize its pharmacokinetic profile and assess its safety and efficacy in animal models before advancing to clinical trials.

One of the key challenges in the development of 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine is ensuring its stability and solubility. To address these issues, researchers have explored various formulation strategies, including the use of prodrugs and nanoparticles. These approaches aim to enhance the compound's bioavailability and reduce potential side effects.

In conclusion, 2-5-(5,6-dimethylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonylindolizine (CAS No. 2198695-40-6) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of neurodegenerative diseases and cancer therapy. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may pave the way for innovative treatments that can improve patient outcomes.